Cas no 3658-57-9 (Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1))

• Product Name: Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
• CAS No: 3658-57-9
• MF: C₉H₄ClF₁₆NO₂
• MW: 497.561017990112
• CID: 314682
• PubChem ID: 107140
• Update Time: 2025-04-19

Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
• azanium,7-[chloro(difluoro)methyl]-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluorooctanoate
• 8-chloro-2,2,3,3,4,4,5,5,6,6,7,8,8-tridecafluoro-7-(trifluoromethyl)octanoic acid ammoniate (1:1)
• Ammonium 8-chlorohexadecafluoro-7-methyloctanoate
• 3658-57-9
• EINECS 222-905-1
• NS00011412
• DTXSID30880195

• Inchi： 1S/C9HClF16O2.H3N/c10-8(22,23)3(13,9(24,25)26)5(16,17)7(20,21)6(18,19)4(14,15)2(11,12)1(27)28;/h(H,27,28);1H3
• InChI Key： PMSOLKLHKDPYPN-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)(F)F)(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F.N

Computed Properties

• Exact Mass: 496.96752
• Monoisotopic Mass: 496.9675067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 72.3